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Abstract

Di-n-decyl sulphone (CAS No. 111530-37-1) is a chemical compound characterized by a
sulfonyl functional group flanked by two n-decyl chains.[1] This symmetrical dialkyl sulphone
possesses properties that lend it to applications in diverse fields, including as a surfactant, a
pesticide additive, and a component in polymer formulations.[1] Its long alkyl chains impart
significant hydrophobicity, while the polar sulphone group provides some degree of hydrophilic
character, defining its surface-active properties. Despite its commercial availability and varied
applications, in-depth public-domain scientific literature detailing its synthesis, comprehensive
physicochemical properties, and toxicological profile is notably sparse. This technical guide
consolidates the available information on di-n-decyl sulphone and provides context based on
the known chemistry and toxicology of related long-chain alkyl sulphones.

Chemical and Physical Properties

Quantitative data for di-n-decyl sulphone is primarily available from chemical supplier
databases. A summary of these properties is presented in Table 1.

Table 1: Physicochemical Properties of Di-n-decyl Sulphone
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Property Value Reference(s)
CAS Number 111530-37-1 [1]12]
Molecular Formula C20H4202S [1][2]
Molecular Weight 346.61 g/mol [1]

Boiling Point 445.9 °C at 760 mmHg [11[3]

Density 0.912 g/cm? [1][3]

Flash Point 230.3 °C [11[3]

Vapor Pressure

1.0E-07 mmHg at 25°C

[3]

Refractive Index 1.457 [3]
Polar Surface Area (PSA) 425 A2 [2]
Predicted XLogP3 8.6 [2]

Note: Much of the available data is predicted and has not been experimentally verified in peer-

reviewed literature.

Synthesis and Manufacturing

While a specific, detailed experimental protocol for the synthesis of di-n-decyl sulphone is not

readily available in the reviewed literature, the most common and straightforward method for

preparing dialkyl sulphones is through the oxidation of the corresponding dialkyl sulfide.[4][5]

General Experimental Protocol: Oxidation of Di-n-decyl

Sulfide

This protocol is a generalized procedure based on common methods for the oxidation of

sulfides to sulphones.

Materials:

e Di-n-decyl sulfide
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Oxidizing agent (e.g., hydrogen peroxide, peroxy acids like m-CPBA)

Solvent (e.g., glacial acetic acid, dichloromethane)

(Optional) Catalyst (e.g., sodium tungstate)[6]

Sodium bicarbonate or other suitable base for neutralization

Anhydrous magnesium or sodium sulfate for drying

Organic solvent for extraction (e.g., dichloromethane, ethyl acetate)

Procedure:

Dissolution: Dissolve di-n-decyl sulfide in a suitable organic solvent.

Oxidation: Add the oxidizing agent to the solution. The reaction may be exothermic and
require cooling. The stoichiometry of the oxidant will determine the final product; a molar
excess is typically required for the complete conversion to the sulphone.

Reaction Monitoring: Monitor the progress of the reaction by a suitable technique, such as
thin-layer chromatography (TLC) or gas chromatography (GC), to ensure the complete
consumption of the starting sulfide and any intermediate sulfoxide.

Quenching and Neutralization: Once the reaction is complete, quench any remaining oxidant
and neutralize the solution with a basic aqueous solution (e.g., sodium bicarbonate).

Extraction: Extract the product into an organic solvent.

Drying and Evaporation: Dry the organic layer over an anhydrous drying agent, filter, and
remove the solvent under reduced pressure.

Purification: Purify the crude product by a suitable method, such as recrystallization or
column chromatography, to yield pure di-n-decyl sulphone.
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General Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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